Cas no 1955561-78-0 (8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 1955561-78-0
• MF: C₈H₉ClN₄O₂
• MW: 228.63565993309
• CID: 5747497
• PubChem ID: 86811838
• Update Time: 2025-05-25

8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026744417
• 1955561-78-0
• 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• EN300-187566

• Inchi： 1S/C8H9ClN4O2/c1-2-3-13-6(14)4-5(12-8(13)15)11-7(9)10-4/h2-3H2,1H3,(H,10,11)(H,12,15)
• InChI Key： MEEVIJXNQPRSFR-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N(C(N2)=O)CCC)=O)N1

Computed Properties

• Exact Mass: 228.0414032g/mol
• Monoisotopic Mass: 228.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Introduction to 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 1955561-78-0)

8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione, identified by its Chemical Abstracts Service (CAS) number 1955561-78-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine derivative family, a class of molecules widely recognized for their biological significance and therapeutic potential. The structural framework of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione incorporates a fused bicyclic system with chloro and propyl substituents, which contribute to its unique chemical properties and reactivity. Such structural features make it a valuable scaffold for the development of novel bioactive molecules.

The purine core of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione is a well-studied motif in drug discovery due to its resemblance to natural nucleobases found in DNA and RNA. This similarity has enabled researchers to exploit its structural features for designing compounds with potential applications in modulating various biological pathways. Specifically, the presence of a chloro group at the 8-position and propyl substituents at the 1-position introduces regions for selective functionalization, allowing for the exploration of diverse pharmacological profiles.

In recent years, there has been growing interest in purine derivatives as scaffolds for anticancer agents. The ability of these compounds to interfere with key cellular processes such as DNA replication and transcription has made them promising candidates for therapeutic intervention. For instance, studies have demonstrated that certain purine analogs can inhibit enzymes like kinases and phosphodiesterases, which are critical in cancer cell proliferation and survival. The compound 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 1955561-78-0) is being investigated for its potential to disrupt these pathways by acting as a competitive inhibitor or by modulating enzyme activity.

One of the most compelling aspects of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione is its versatility in chemical modification. The chloro and propyl groups provide multiple sites for further derivatization using techniques such as nucleophilic substitution or coupling reactions. This flexibility allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For example, introducing additional functional groups can enhance solubility or improve metabolic stability, making it more suitable for clinical applications.

Recent advancements in computational chemistry have also facilitated the design of optimized derivatives of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 1955561-78-0). Molecular modeling studies have been employed to predict binding affinities and interactions with target proteins. These predictions guide experimental efforts by identifying key residues that contribute to biological activity. Such an integrated approach combining experimental synthesis with computational analysis has accelerated the discovery pipeline for novel therapeutic agents.

The synthesis of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves halogenation reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. The propyl substituent is often incorporated through alkylation reactions using Grignard reagents or other organometallic compounds. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility when optimized protocols are applied.

Evaluation of 8-Chloro-1-propyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 1955561-78-0) in preclinical models has revealed promising results regarding its biological activity. In vitro assays have shown that this compound exhibits inhibitory effects on several enzymes implicated in cancer progression. Notably, it has demonstrated potential in suppressing tyrosine kinases and other signaling molecules that are aberrantly activated in tumor cells. These findings have prompted further investigation into its mechanism of action and potential therapeutic efficacy.

The development of novel drugs often requires extensive characterization to ensure safety and efficacy before moving into clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the identity and purity of 8-Chloro-1-propyl-2,3，